3-(2-Fluoro-3-methoxyphenyl)pyridine

• CAS No.: 1214333-92-2
• Molecular Formula: C12H10FNO
• Molecular Weight: 203.21 g/mol
• IUPAC Name: 3-(2-fluoro-3-methoxyphenyl)pyridine
• InChI: InChI=1S/C12H10FNO/c1-15-11-6-2-5-10(12(11)13)9-4-3-7-14-8-9/h2-8H,1H3
• InChI Key: NXSOYRJRTMCKFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)C2=CN=CC=C2

Description

3-(2-Fluoro-3-methoxyphenyl)pyridine is a halogenated aromatic compound featuring a pyridine ring substituted with a 2-fluoro-3-methoxyphenyl group. This structure combines electron-withdrawing (fluoro) and electron-donating (methoxy) groups, influencing its electronic properties and reactivity. These compounds are often intermediates in pharmaceuticals or agrochemicals, as seen in herbicidal compositions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Fluoro-3-methoxyphenyl)pyridine can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound. For instance, 2-fluoro-3-methoxyphenylboronic acid can be coupled with 3-bromopyridine under the influence of a palladium catalyst and a base such as potassium carbonate in a solvent like toluene .

Industrial Production Methods

Industrial production of fluorinated pyridines, including 3-(2-Fluoro-3-methoxyphenyl)pyridine, often involves the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluoro-3-methoxyphenyl)pyridine undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom on the aromatic ring can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: As mentioned, Suzuki-Miyaura coupling is a key reaction for synthesizing this compound.

Common Reagents and Conditions

Palladium Catalysts: Used in coupling reactions.

Fluorinating Agents: Such as Selectfluor for introducing fluorine atoms.

Bases: Potassium carbonate or sodium hydroxide for facilitating reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions typically yield biaryl compounds, while substitution reactions can produce a variety of substituted pyridines .

Scientific Research Applications

3-(2-Fluoro-3-methoxyphenyl)pyridine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for synthesizing pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound’s unique electronic properties make it useful in the development of advanced materials, such as organic semiconductors.

Biological Studies: It can be used as a probe to study biological processes and interactions at the molecular level.

Mechanism of Action

The mechanism of action of 3-(2-Fluoro-3-methoxyphenyl)pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom enhances the compound’s binding affinity and selectivity by forming strong hydrogen bonds and electrostatic interactions with the target molecules . This results in the modulation of biological pathways and processes, leading to the desired therapeutic or biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Features

• Substituent Positioning: 3-(2-Fluoro-3-methoxyphenyl)pyridine vs. 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine: The 2-fluoro-3-methoxy configuration in the former creates a sterically hindered meta-substitution pattern, while the latter’s 3-fluoro-4-methoxy groups enable para-substitution. 2-Chloro-5-(2-fluoro-3-methoxyphenyl)-3-pyridinecarboxylic acid: The addition of a carboxylic acid group enhances polarity and metal-binding capacity, which is absent in the target compound .

• Electronic Effects :

  • The fluoro group’s electron-withdrawing nature reduces electron density on the pyridine ring, while the methoxy group donates electrons via resonance. This interplay modulates reactivity in cross-coupling reactions and interactions with biological targets .

Physical and Spectroscopic Properties

Property	3-(2-Fluoro-3-methoxyphenyl)pyridine (Inferred)	3-(5-Phenyl-2H-tetrazol-2-yl)pyridine	5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyridine
Melting Point	~120–130°C (estimated)	120.3°C (DSC)	Not reported
Thermal Degradation	Likely >150°C	142.5°C	Not reported
UV-Vis λmax	~270–280 nm (predicted)	274 nm (ε = 23,600 M<sup>−1</sup>cm<sup>−1</sup>)	Not reported
NMR δ (Aromatic Protons)	7.5–8.5 ppm (estimated)	7.57–9.37 ppm	Not reported

Key Research Findings and Challenges

• Synthetic Challenges : Steric hindrance from the 2-fluoro-3-methoxy group complicates coupling reactions, necessitating tailored catalysts (e.g., Cu(I)/DMSO systems) .
• Thermal Stability : Pyridine derivatives with electron-withdrawing substituents (e.g., fluoro) often exhibit lower thermal stability, as seen in tetrazole analogs .
• Biological Predictions : Computational models (e.g., PASS) suggest that fluoro-methoxy-pyridine derivatives may target inflammatory pathways, but empirical validation is needed .